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Compound of Interest

Compound Name:
2-Fluoro-5-

isopropoxyphenylboronic acid

Cat. No.: B1340016 Get Quote

CAS Number: 849062-30-2

This technical guide provides a comprehensive overview of 2-Fluoro-5-
isopropoxyphenylboronic acid, a valuable building block for researchers, scientists, and

professionals in drug development. The document details its chemical properties, synthesis,

and applications, with a focus on its role in medicinal chemistry.

Chemical Properties and Data
2-Fluoro-5-isopropoxyphenylboronic acid, with the IUPAC name (2-Fluoro-5-

isopropoxyphenyl)boronic acid, is a fluorinated arylboronic acid. The presence of a fluorine

atom and an isopropoxy group on the phenyl ring imparts unique electronic properties and

steric hindrance, making it a versatile reagent in organic synthesis.

Table 1: Physicochemical Properties of 2-Fluoro-5-isopropoxyphenylboronic acid
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Property Value

CAS Number 849062-30-2

Molecular Formula C₉H₁₂BFO₃

Molecular Weight 198.00 g/mol

IUPAC Name (2-Fluoro-5-isopropoxyphenyl)boronic acid

Appearance White to off-white solid (typical)

Solubility
Soluble in organic solvents like methanol, THF,

and DMSO

Synthesis and Purification
The synthesis of 2-Fluoro-5-isopropoxyphenylboronic acid typically involves a multi-step

process starting from a readily available fluorinated aromatic compound. A general synthetic

pathway is outlined below.

General Synthesis Workflow
The logical progression for the synthesis of arylboronic acids often involves the formation of an

organometallic intermediate followed by quenching with a boron-containing electrophile.

1-Bromo-4-fluoro-2-isopropoxybenzene Lithiation
(e.g., n-BuLi, low temp)

Borylation
(e.g., Triisopropyl borate)

Hydrolysis
(Acidic workup) 2-Fluoro-5-isopropoxyphenylboronic acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Fluoro-5-isopropoxyphenylboronic acid.

Detailed Experimental Protocol for Synthesis
This protocol is a representative example for the synthesis of a structurally similar fluorinated

phenylboronic acid and can be adapted for 2-Fluoro-5-isopropoxyphenylboronic acid.

Materials:
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1-Bromo-4-fluoro-2-isopropoxybenzene

Anhydrous tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes

Triisopropyl borate

1 M Hydrochloric acid (HCl)

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Hexanes

Procedure:

Dissolve 1-bromo-4-fluoro-2-isopropoxybenzene (1.0 eq) in anhydrous THF in a flame-dried,

three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

Cool the solution to -78 °C in a dry ice/acetone bath.

Slowly add n-butyllithium (1.1 eq) dropwise to the solution, maintaining the temperature at

-78 °C. Stir the mixture for 1 hour at this temperature.

To the resulting solution, add triisopropyl borate (1.2 eq) dropwise, again ensuring the

temperature remains at -78 °C.

Allow the reaction mixture to slowly warm to room temperature and stir overnight.

Quench the reaction by the slow addition of 1 M HCl.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
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Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purification Protocol
The crude 2-Fluoro-5-isopropoxyphenylboronic acid can be purified by recrystallization or

slurry in a suitable solvent system.

Procedure:

Suspend the crude product in a minimal amount of a non-polar solvent like hexanes.

Stir the suspension vigorously for several hours at room temperature.

Collect the solid product by vacuum filtration.

Wash the solid with cold hexanes.

Dry the purified product under vacuum to yield 2-Fluoro-5-isopropoxyphenylboronic acid
as a crystalline solid.

Applications in Medicinal Chemistry
2-Fluoro-5-isopropoxyphenylboronic acid is a key intermediate in the synthesis of complex

organic molecules, particularly in the development of novel therapeutic agents. The presence

of the fluorine atom can enhance metabolic stability, binding affinity, and other pharmacokinetic

properties of a drug candidate.

Suzuki-Miyaura Cross-Coupling Reactions
A primary application of this boronic acid is in palladium-catalyzed Suzuki-Miyaura cross-

coupling reactions to form C-C bonds. This reaction is fundamental in constructing biaryl and

heteroaryl-aryl scaffolds, which are common motifs in many biologically active compounds.
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Reactants

Reaction Conditions

2-Fluoro-5-isopropoxy-
phenylboronic acid

Coupled Product
(Ar-R)

Aryl/Heteroaryl Halide
(R-X)

Pd Catalyst
(e.g., Pd(PPh₃)₄)

Base
(e.g., K₂CO₃)

Solvent
(e.g., Toluene/H₂O)
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2-Fluoro-5-isopropoxy-
phenylboronic acid Scaffold

Chemical Derivatization
(e.g., Amide coupling, Suzuki coupling)

Compound Library

Biological Screening
(e.g., Enzyme inhibition assay)

Hit Compound

Lead Optimization
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Fluoro-5-
isopropoxyphenylboronic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340016#2-fluoro-5-isopropoxyphenylboronic-acid-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1340016?utm_src=pdf-body-img
https://www.benchchem.com/product/b1340016#2-fluoro-5-isopropoxyphenylboronic-acid-cas-number
https://www.benchchem.com/product/b1340016#2-fluoro-5-isopropoxyphenylboronic-acid-cas-number
https://www.benchchem.com/product/b1340016#2-fluoro-5-isopropoxyphenylboronic-acid-cas-number
https://www.benchchem.com/product/b1340016#2-fluoro-5-isopropoxyphenylboronic-acid-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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